1-(2-chloro-5-fluorobenzyl)azepan-2-one

• IUPAC Name: 1-[(2-chloro-5-fluorophenyl)methyl]azepan-2-one
• InChI: InChI=1S/C13H15ClFNO/c14-12-6-5-11(15)8-10(12)9-16-7-3-1-2-4-13(16)17/h5-6,8H,1-4,7,9H2
• InChI Key: QFNUNAXDLQYUCB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CC2=C(C=CC(=C2)F)Cl
• Molecular Formula: C13H15ClFNO
• Molecular Weight: 255.71 g/mol

Description

1-(2-Chloro-5-fluorobenzyl)azepan-2-one is a seven-membered lactam (azepanone) derivative substituted with a 2-chloro-5-fluorobenzyl group at the 1-position. This compound belongs to the azepanone class, which is characterized by a ketone functional group within the azepane ring.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 1-(2-chloro-5-fluorobenzyl)azepan-2-one and its analogs:

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
1-(2-Chloro-5-fluorobenzyl)azepan-2-one	2-chloro-5-fluorobenzyl	C₁₃H₁₃ClFNO	253.70	Enhanced lipophilicity due to halogenated benzyl group; potential metabolic stability	N/A
1-[(4-Ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one	4-ethyl-5-mercapto-1,2,4-triazolylmethyl	C₁₁H₁₈N₄OS	254.35	Sulfur-containing triazole moiety; possible thiol-mediated reactivity
1-(1-Adamantyl)azepan-2-one	Bulky adamantyl group	C₁₅H₂₁NO	231.34	High steric hindrance; potential for CNS-targeted applications
1-(2-Azido-5-chlorobenzoyl)azepan-2-one	2-azido-5-chlorobenzoyl	C₁₃H₁₃ClN₄O₂	292.72	Azide group introduces photolability; possible click chemistry applications
3-{[2-Chloro-5-(trifluoromethyl)phenyl]amino}azepan-2-one	2-chloro-5-(trifluoromethyl)phenylamino	C₁₃H₁₄ClF₃N₂O	306.71	Trifluoromethyl group enhances electronegativity; potential enzyme inhibition

Comparative Pharmacological Potential

While none of the provided evidence directly addresses the biological activity of 1-(2-chloro-5-fluorobenzyl)azepan-2-one, insights can be drawn from related compounds:

• Benzodiazepine Analogs: Compounds such as 7-chloro-1-methyl-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one () share a lactam core but differ in ring size and substitution patterns.